Cas no 3198-32-1 (Benzenesulfonic acid,ion(1-))

Benzenesulfonic acid,ion(1-) structure

Product Name:Benzenesulfonic acid,ion(1-)

CAS No:3198-32-1

Molecular Formula:C₆H₅O₃S-

Molecular Weight:157.1671

CID:314142

PubChem ID:91526

Benzenesulfonic acid,ion(1-) Properties

Names and Identifiers

- Benzenesulfonic acid,ion(1-)
- benzenesulfonate
- Benzenesulfonate (1-)
- Benzenesulfonate anion
- Benzenesulfonate ion
- Benzenesulfonic acid, ion(1-)
- benzenesulphonate
- AKOS022142045
- 3198-32-1
- DTXSID4043727
- benzensulfonate
- phenylsulfonate
- benzene sulfonate
- besylate
- SRSXLGNVWSONIS-UHFFFAOYSA-M
- Q27133295
- benzenemonosulfonate
- CHEBI:64457
- +Expand
- InChIKey： SRSXLGNVWSONIS-UHFFFAOYSA-M
- Inchi： InChI=1S/C6H6O3S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H,7,8,9)/p-1
- SMILES： O=S(C1C=CC=CC=1)(=O)[O-]

Computed Properties

Exact Mass: 156.99595
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 156.99594019g/mol
Heavy Atom Count: 10
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 65.6Å²

Experimental Properties

PSA: 57.2

Benzenesulfonic acid,ion(1-) Synthesis

Synthetic Circuit 1

64228-84-8

144-62-7

80-18-2

3198-32-1

96946-41-7

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; pH 7, rt
1.2 overnight, rt

Reference

: Process for preparation of atracurium besylate with improved isomeric ratio

Anonymous, IP.com Journal, 2009, ,

Synthetic Circuit 2

3198-32-1

96946-41-7

Reaction Conditions

Reference

: Cisatracurium besylate. 51W89. Nimbex. Nondepolarizing neuromuscular blocking agent

Mealy, N.; Castaner, J., Drugs of the Future, 1996, 21(1), 14-19

Synthetic Circuit 3

3198-32-1

96946-41-7

Reaction Conditions

Reference

: Biodegradable neuromuscular blocking agents. Part 6. Stereochemical studies on atracurium and related polyalkylene di-esters

Stenlake, John B.; Waigh, Roger D.; Dewar, George H.; Dhar, Nirmal C.; Hughes, Roy; et al, European Journal of Medicinal Chemistry, 1984, 19(5), 441-50

Synthetic Circuit 4

3198-32-1

96946-43-9

Reaction Conditions

Reference

: Biodegradable neuromuscular blocking agents. Part 6. Stereochemical studies on atracurium and related polyalkylene di-esters

Stenlake, John B.; Waigh, Roger D.; Dewar, George H.; Dhar, Nirmal C.; Hughes, Roy; et al, European Journal of Medicinal Chemistry, 1984, 19(5), 441-50

Synthetic Circuit 5

3198-32-1

96946-45-1

Reaction Conditions

Reference

: Biodegradable neuromuscular blocking agents. Part 6. Stereochemical studies on atracurium and related polyalkylene di-esters

Stenlake, John B.; Waigh, Roger D.; Dewar, George H.; Dhar, Nirmal C.; Hughes, Roy; et al, European Journal of Medicinal Chemistry, 1984, 19(5), 441-50

Benzenesulfonic acid,ion(1-) Raw materials

Benzenesulfonic acid,ion(1-) Preparation Products

Benzenesulfonic acid,ion(1-) Related Literature

1. A DFT study on the mechanism of the sulfonic acid + alcohol esterification reaction

Luis Salvatella RSC Adv. 2018 8 3828
2. Long-cavity [Pd2L4]4+ cages and designer 1,8-naphthalimide sulfonate guests: rich variation in affinity and differentiated binding stoichiometry

Dan Preston,Komal M. Patil,Alex T. O'Neil,Roan A. S. Vasdev,Jonathan A. Kitchen,Paul E. Kruger Inorg. Chem. Front. 2020 7 2990
3. Ab initio study of the methylsulfonate and phenylsulfonate anions

Isabel Rozas,Donald F. Weaver J. Chem. Soc. Perkin Trans. 2 1996 461
4. Very efficient conversion of glucose to 5-hydroxymethylfurfural in DBU-based ionic liquids with benzenesulfonate anion

Lingqiao Wu,Jinliang Song,Binbin Zhang,Baowen Zhou,Huacong Zhou,Honglei Fan,Yingying Yang,Buxing Han Green Chem. 2014 16 3935
5. Molecular dynamics and the translational–rotational coupling of an ionically conducting glass-former: amlodipine besylate

Safna Hussan K. P,Mohamed Shahin Thayyil,S. K. Deshpande,Jinitha T. V,Manoj K,K. L. Ngai RSC Adv. 2018 8 20630
6. Blue-green-emitting cationic iridium complexes with oxadiazole-type counter-anions and their use for highly efficient solution-processed organic light-emitting diodes

Xianwen Meng,Pei Wang,Rubing Bai,Lei He J. Mater. Chem. C 2020 8 6236
7. Quinolinium single crystals with a high optical nonlinearity and unusual out-of-plane polar axis

Jae-Young Choi,Seung-Jun Lee,Seung-Chul Lee,Chan-Uk Jeong,Mojca Jazbinsek,Hoseop Yun,Bong Joo Kang,Fabian Rotermund,O-Pil Kwon J. Mater. Chem. C 2017 5 12602
8. The effect of the shape of the mesogenic group on the structure and phase behavior of 2,3,4-tris(dodecyloxy)benzenesulfonates with alkaline cations

Maxim A. Shcherbina,Artem V. Bakirov,Andrei N. Yakunin,Uwe Beginn,Linglong Yan,Martin M?ller,Sergei N. Chvalun Soft Matter 2014 10 1746
9. Supramolecular forces and their interplay in stabilizing complexes of organic anions: tuning binding selectivity in water

Matteo Savastano,Carla Bazzicalupi,Celeste García-Gallarín,Maria Dolores López de la Torre,Antonio Bianchi,Manuel Melguizo Org. Chem. Front. 2019 6 75

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